![molecular formula C18H13ClN4O4 B2878867 2-chloro-N-[3-(6-methoxypyridazin-3-yl)phenyl]-5-nitrobenzamide CAS No. 899954-39-3](/img/structure/B2878867.png)
2-chloro-N-[3-(6-methoxypyridazin-3-yl)phenyl]-5-nitrobenzamide
Description
2-chloro-N-[3-(6-methoxypyridazin-3-yl)phenyl]-5-nitrobenzamide is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research. In
Scientific Research Applications
Fluorescence Sensing
This compound has been utilized in the development of fluorescent probes for the detection of analytes. For instance, a related compound, 2-chloro-6-methoxy-3-phenyl hydrazone quinoline (Cl-MPHQ) , was synthesized and applied to detect persulfate in aqueous ethanol solution by fluorescence turn-on . This suggests that 2-chloro-N-[3-(6-methoxypyridazin-3-yl)phenyl]-5-nitrobenzamide could be explored for similar applications in fluorescence sensing.
Environmental Monitoring
Given the sensitivity of related compounds to persulfate ions, 2-chloro-N-[3-(6-methoxypyridazin-3-yl)phenyl]-5-nitrobenzamide could be investigated for environmental monitoring purposes. Persulfate is widely used for chemical oxidation of organic contaminants, and sensitive detection methods are crucial for environmental safety .
Pharmacological Research
Quinoline derivatives are known for their pharmacological activities, including antimalarial, antifungal, hypotensive, and antidepressant effects . The compound , with its quinoline structure, may hold potential for the development of new therapeutic agents.
Organic Synthesis
The compound’s structure indicates potential utility in organic synthesis, particularly in the formation of complex molecules through reactions such as nucleophilic substitution . This could be valuable for synthesizing novel organic compounds with specific desired properties.
Analytical Chemistry
Compounds like 2-chloro-N-[3-(6-methoxypyridazin-3-yl)phenyl]-5-nitrobenzamide can be used in analytical chemistry as reagents or indicators due to their reactive nature and the potential for colorimetric or fluorometric changes upon interaction with other substances .
properties
IUPAC Name |
2-chloro-N-[3-(6-methoxypyridazin-3-yl)phenyl]-5-nitrobenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13ClN4O4/c1-27-17-8-7-16(21-22-17)11-3-2-4-12(9-11)20-18(24)14-10-13(23(25)26)5-6-15(14)19/h2-10H,1H3,(H,20,24) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FAMXQQVPAWRAON-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN=C(C=C1)C2=CC(=CC=C2)NC(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13ClN4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-[3-(6-methoxypyridazin-3-yl)phenyl]-5-nitrobenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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